Cas no 1936608-40-0 (Hexane, 4-(chloromethyl)-2,3,4-trimethyl-)

• Product Name: Hexane, 4-(chloromethyl)-2,3,4-trimethyl-
• CAS No: 1936608-40-0
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5285148
• Update Time: 2025-06-18

Hexane, 4-(chloromethyl)-2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 4-(chloromethyl)-2,3,4-trimethyl-

• Inchi： 1S/C10H21Cl/c1-6-10(5,7-11)9(4)8(2)3/h8-9H,6-7H2,1-5H3
• InChI Key： RQXJYGWBIDUXSD-UHFFFAOYSA-N
• SMILES： CC(C)C(C)C(CCl)(C)CC

Additional information on Hexane, 4-(chloromethyl)-2,3,4-trimethyl-

Chemical Profile of Hexane, 4-(chloromethyl)-2,3,4-trimethyl- (CAS No. 1936608-40-0)

The compound Hexane, 4-(chloromethyl)-2,3,4-trimethyl- (CAS No. 1936608-40-0) is a specialized organic molecule that has garnered attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of substituted hexanes, characterized by a branched C6 backbone with functional groups that enhance its reactivity and utility in various chemical transformations.

At the core of this compound's identity is the chloromethyl substituent attached to the fourth carbon atom of the hexane chain. This group introduces a degree of polarity and reactivity that makes it a valuable intermediate in organic synthesis. The presence of three methyl groups at positions 2, 3, and 4 further stabilizes the molecule while maintaining a high degree of substitution, which is crucial for its role in constructing more complex molecular architectures.

In recent years, the study of such substituted hydrocarbons has seen significant advancements, particularly in the context of drug discovery and material science. The 4-(chloromethyl)-2,3,4-trimethylhexane structure provides a versatile platform for further functionalization, allowing chemists to explore its potential as a precursor for bioactive molecules. Researchers have been particularly interested in how this compound can be incorporated into larger scaffolds to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The chloromethyl moiety is well-known for its ability to participate in nucleophilic addition reactions, making it an ideal candidate for constructing complex molecules with specific biological activities. For instance, it has been explored as a precursor for alkylating agents, which are widely used in chemotherapy due to their ability to interfere with DNA replication and repair mechanisms in cancer cells.

Recent studies have demonstrated the incorporation of derivatives of Hexane, 4-(chloromethyl)-2,3,4-trimethyl- into various pharmacophores. These investigations have shown promising results in developing compounds with antimicrobial and anti-inflammatory properties. The ability to modify the structure at multiple points allows for fine-tuning of biological activity, which is essential for optimizing drug efficacy and minimizing side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation have been employed to achieve high yields and purity. The use of palladium catalysts, for example, has been particularly effective in facilitating the formation of carbon-carbon bonds necessary for constructing the desired molecular framework.

From a material science perspective, derivatives of Hexane, 4-(chloromethyl)-2,3,4-trimethyl- have shown potential applications in polymer chemistry. The incorporation of chloromethyl groups into polymer backbones can enhance functionality by allowing further chemical modifications. This has led to the development of novel polymers with improved properties such as biodegradability and biocompatibility, which are crucial for medical applications like drug delivery systems.

The chemical properties of this compound also make it an interesting subject for studying reaction mechanisms and catalytic processes. Researchers have utilized computational methods to predict how different functional groups interact within the molecule and how these interactions influence its reactivity. Such insights are invaluable for designing more efficient synthetic routes and understanding the fundamental principles governing organic transformations.

In conclusion,Hexane, 4-(chloromethyl)-2,3,4-trimethyl- (CAS No. 1936608-40-0) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research continues to uncover new ways to utilize this compound, Hexane, 4-(chloromethyl)-2, 3, 4-trimethyl, will undoubtedly play an increasingly important role in shaping the future of chemical innovation.